1-[5-bromo-2-(methylsulfanyl)pyrimidin-4-yl]piperidine-4-carboxamide

• IUPAC Name: 1-(5-bromo-2-methylsulfanylpyrimidin-4-yl)piperidine-4-carboxamide
• InChI: InChI=1S/C11H15BrN4OS/c1-18-11-14-6-8(12)10(15-11)16-4-2-7(3-5-16)9(13)17/h6-7H,2-5H2,1H3,(H2,13,17)
• InChI Key: FLIMCDGEOIVZIX-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NC=C(C(=N1)N2CCC(CC2)C(=O)N)Br
• Molecular Formula: C11H15BrN4OS
• Molecular Weight: 331.23 g/mol

Description

The compound “1-[5-bromo-2-(methylsulfanyl)pyrimidin-4-yl]piperidine-4-carboxamide” is a complex organic molecule that contains a pyrimidine ring, which is a six-membered ring with two nitrogen atoms, and a piperidine ring, which is a six-membered ring with one nitrogen atom. The pyrimidine ring is substituted with a bromine atom at the 5-position and a methylsulfanyl group at the 2-position. The piperidine ring is substituted with a carboxamide group at the 4-position.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the pyrimidine and piperidine rings, along with the various substituents mentioned above. The presence of these functional groups would likely influence the compound’s reactivity and interactions with other molecules.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely depend on the reactivity of its functional groups. For example, the bromine atom might be replaced in a nucleophilic substitution reaction, or the carboxamide group might participate in condensation reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the bromine atom might increase its molecular weight and influence its solubility.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, many pyrimidine derivatives have biological activity and are used in medicinal chemistry.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and uses. As with any chemical compound, appropriate safety precautions should be taken when handling it.

Future Directions

The future research directions involving this compound could include exploring its potential uses in medicinal chemistry, studying its reactivity, or developing new methods for its synthesis.